Cas no 51123-09-2 (5-Amino-N-ethyl-2-methyl-N-phenylbenzenesulfonamide)

• Product Name: 5-Amino-N-ethyl-2-methyl-N-phenylbenzenesulfonamide
• CAS No: 51123-09-2
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• MDL: MFCD00798502
• CID: 55948
• PubChem ID: 96649
• Update Time: 2025-04-18

5-Amino-N-ethyl-2-methyl-N-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-N-ethyl-2-methyl-N-phenylbenzenesulfonamide
• 4-Toluidine-2-hydroxyethylsulfamide
• 4-amino toluene-2-(n-ethyl) sulfonanilide
• 4-Aminotoluene-2-(N-ethyl)sulfanilide
• 5-amino-N-ethyl-2-methyl-N-phenylbenzene-1-sulfonamide
• 5-Amino-N-ethyl-2-methyl-N-phenylbenzenesulphonamide
• 4-amino-toluene-2-sulfonic acid-(N-ethyl-anilide)
• 4-Amino-toluol-2-sulfonsaeure-(N-aethyl-anilid)
• 5-AMINO-N-ETHYL-O-TOLUENESULFONANILIDE
• 4-Toluidine-2-N-ethyl-sulfoanilide
• Benzenesulfonamide, 5-amino-N-ethyl-2-methyl-N-phenyl-
• 4-Aminotoluene-2-(N-ethyl)sulfonanilide
• AMINO-4-METHYL-BENZENE-3-(N-ETHYL)-SULFANILIDE
• NSC84161
• 4
• NSC-84161
• M7583
• EINECS 256-998-5
• SCHEMBL9072675
• NS00056664
• NSC 84161
• 4-Aminotoluene-2-sulpho-N-ethylanilide
• DTXSID70885942
• 6-isopropyl-4-oxo-chromene-3-carbonitrile;5-Amino-N-ethyl-2-methyl-N-phenylbenzenesulfonamide
• 5-Amino-1H-tetrazole (anhydrous)
• 4-Amino toluene-2-(N-ethyl)sulfonanilide
• AM20060648
• AKOS009158027
• FT-0619535
• 4-Aminotoluol-2-sulfethylanilid
• Q-200530
• CS-W010001
• 51123-09-2
• Benzenesulfonamide, 3-amino-N-ethyl-6-methyl-N-phenyl-
• DS-1326
• A828448
• MFCD00025373
• ZAXMFSSGOARPBM-UHFFFAOYSA-N
• DB-051903

• MDL： MFCD00798502
• Inchi： 1S/C15H18N2O2S/c1-3-17(14-7-5-4-6-8-14)20(18,19)15-11-13(16)10-9-12(15)2/h4-11H,3,16H2,1-2H3
• InChI Key： ZAXMFSSGOARPBM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)N)(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 290.10900
• Monoisotopic Mass: 290.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8

Experimental Properties

• Color/Form: No data available
• Density: 1.25
• Melting Point: 99-112°C
• Boiling Point: 472.3°C at 760 mmHg
• Flash Point: 239.4±31.5 °C
• Refractive Index: 1.621
• PSA: 71.78000
• LogP: 4.45440

5-Amino-N-ethyl-2-methyl-N-phenylbenzenesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides